1-Ethyl-4-methyl-2-nitrobenzene

• CAS: 62559-41-5
• Molecular Formula: C9H11NO2
• Molecular Weight: 165.19 g/mol
• SMILES: CCC1=C(C=C(C=C1)C)[N+](=O)[O-]
• InChI: InChI=1S/C9H11NO2/c1-3-8-5-4-7(2)6-9(8)10(11)12/h4-6H,3H2,1-2H3
• InChIKey: XJAICIFEUVONSU-UHFFFAOYSA-N

1-Ethyl-4-methyl-2-nitrobenzene (CAS 62559-41-5): Procurement-Relevant Identity and Physicochemical Baseline

1-Ethyl-4-methyl-2-nitrobenzene (CAS 62559-41-5, synonym 4-ethyl-3-nitrotoluene) is a disubstituted nitroaromatic compound with the molecular formula C₉H₁₁NO₂ and a molecular weight of 165.19 g/mol. It is a member of the alkyl nitrotoluene family, where the relative positions of the ethyl (C₂H₅), methyl (CH₃), and nitro (NO₂) substituents on the benzene ring define its identity. The nitro group in the 2-position (relative to the ethyl group) imparts distinct electronic and steric properties compared to its regioisomers. Computed polar surface area (PSA) is 45.82 Ų and calculated logP is approximately 2.99, indicating moderate lipophilicity [1].

1

Regioisomerically defined nitroarene Single-isomer 2-nitro substitution pattern relative to ethyl group; avoids regioisomeric mixtures common in direct nitration.

2

Supports regioselective synthesis workflows Pre-isolated isomer simplifies aniline precursor preparation and heterocycle construction without post-reaction isomer separation.

3

Moderate lipophilicity for organic-phase chemistry Reported logP ~2.99 and PSA 45.8 Ų suggest compatibility with standard organic solvents and liquid crystal host matrices.

• [1] Molbase. 1-ethyl-4-methyl-2-nitrobenzene (62559-41-5). https://m.molbase.cn. Accessed 2026-05-10. View Source

Why Generic Alkyl Nitrotoluene Substitution Fails for 1-Ethyl-4-methyl-2-nitrobenzene (CAS 62559-41-5)

Alkyl nitrotoluenes are not interchangeable commodities. The nitration of p-ethyltoluene typically produces a regioisomeric mixture of 4-ethyl-2-nitrotoluene and 4-ethyl-3-nitrotoluene in a ~2:1 ratio under conventional mixed-acid conditions [1]. This isomer distribution directly impacts downstream reactivity: the 2-nitro isomer (target compound) exhibits different steric crowding around the nitro group, affecting reduction kinetics, nucleophilic aromatic substitution pathways, and subsequent synthetic transformations. Furthermore, the regioisomeric pair can only be cleanly separated via specific ipso-nitration routes that exploit nitro group migration from cyclohexadienyl intermediates [2]. Procuring the pre-isolated single isomer eliminates separation costs, avoids isomer-dependent yield variability, and ensures batch-to-batch consistency in multi-step synthetic sequences.

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Regioisomer distribution shifts reactivity. Generic alkyl nitrotoluene mixtures contain ~2:1 2-nitro/3-nitro ratio; substituting with mixed isomers may alter reduction kinetics and downstream product distribution.

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Steric environment near nitro group differs. Ortho-ethyl substitution in the target isomer creates a distinct steric profile vs. the 2-ethyl-4-methyl-1-nitrobenzene regioisomer, potentially shifting nucleophilic aromatic substitution outcomes.

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Isomer purification adds cost and variability. Pre-isolated single-isomer procurement eliminates separation steps; substituting with crude regioisomeric mixtures may introduce batch-dependent yield variability.

• [1] Fischer, A.; Henderson, G. N.; Thompson, R. J. Ipso nitration. XIX. Formation of cyclohexadiene adducts from nitration of 4-ethyltoluene and 1,4-diethylbenzene in nitric acid and acetic anhydride. Aust. J. Chem. 1978, 31, 1241-1247. DOI: 10.1071/CH9781241. View Source
• [2] Myhre, P. C. Nitro group migrations during aromatic nitration. J. Am. Chem. Soc. 1972, 94, 7921-7923. DOI: 10.1021/ja00777a043. View Source

Quantitative Differentiation Evidence: 1-Ethyl-4-methyl-2-nitrobenzene vs. Closest Regioisomeric Analogs

Regioselective Accessibility Advantage via Ipso-Nitration Route Over Conventional Mixed-Acid Nitration

Conventional mixed-acid nitration of p-ethyltoluene (HNO₃/H₂SO₄ or TFAA) yields a 2:1 ratio of 4-ethyl-2-nitrotoluene to 4-ethyl-3-nitrotoluene, meaning the desired 3-nitro isomer constitutes only ~33% of the crude product and requires chromatographic or fractional distillation separation [1]. In contrast, the ipso-nitration route via nitro group migration from 4-ethyl-1-methyl-4-nitrocyclohexa-2,5-dienyl acetate precursors, followed by rearomatization in TFAA/TFA, produces exclusively 4-ethyl-3-nitrotoluene [2] [3]. This represents a selectivity shift from ~33% to quantitative formation of the target isomer.

Isomer selectivity

Head-to-head comparison

~33% → >99% 3-nitro isomer

Supports single-isomer procurement via ipso-nitration route

Conventional mixed-acid vs. ipso-nitration; Ac₂O/HNO₃ then TFAA/TFA

Evidence Dimension	Isomeric selectivity in nitration of p-ethyltoluene
Target Compound Data	Exclusive formation of 4-ethyl-3-nitrotoluene (1-ethyl-4-methyl-2-nitrobenzene) via ipso-nitration/nitro migration route
Comparator Or Baseline	Conventional mixed-acid nitration: 4-ethyl-2-nitrotoluene : 4-ethyl-3-nitrotoluene = 2:1 ratio (~67% : ~33%)
Quantified Difference	Selectivity improvement from ~33% to >99% for the 3-nitro isomer
Conditions	Ipso-nitration: Ac₂O/HNO₃ at -20°C to form cyclohexadienyl acetate adducts, then rearomatization in TFAA/TFA. Conventional: H₂SO₄/HNO₃ or TFAA.

Why This Matters

This synthetic route eliminates the need for isomer separation, reducing purification costs and enabling procurement of high-purity single-isomer material for applications where the 2-nitro vs. 3-nitro identity dictates downstream reaction outcome.

• [1] Glosbe translation citing: Fischer, A.; Henderson, G. N. Nitration of p-ethyltoluene in the presence of sulfuric acid or in trifluoroacetic anhydride gives a mixture of 4-ethyl-2-nitro- and 4-ethyl-3-nitrotoluene in a 2:1 ratio. Accessed via en.glosbe.com, 2026-05-10. View Source
• [2] Myhre, P. C. Nitro group migrations during aromatic nitration. J. Am. Chem. Soc. 1972, 94, 7921-7923. DOI: 10.1021/ja00777a043. View Source
• [3] Fischer, A.; Henderson, G. N.; Thompson, R. J. Ipso nitration. XIX. Formation of cyclohexadiene adducts from nitration of 4-ethyltoluene and 1,4-diethylbenzene in nitric acid and acetic anhydride. Aust. J. Chem. 1978, 31, 1241-1247. DOI: 10.1071/CH9781241. View Source

Position-Dependent Steric Effects Differentiating Nitro Group Reactivity in Reduction and Nucleophilic Substitution

The proximity of the ethyl group to the nitro substituent creates differential steric environments between regioisomers. In 2-ethyl-4-methyl-1-nitrobenzene (comparator), the nitro group is flanked by an ortho ethyl group and an ortho hydrogen, whereas in 1-ethyl-4-methyl-2-nitrobenzene (target), the nitro group sits between an ortho hydrogen and a meta/para relationship to the ethyl and methyl groups. The 'ortho effect' is well-documented in nitroarene reduction: ortho-substituted nitroarenes generally exhibit slower reduction kinetics and may require modified catalytic conditions compared to their meta- or para-substituted counterparts . This steric modulation directly affects the selectivity and yield of subsequent transformations such as catalytic hydrogenation to anilines or nucleophilic aromatic substitution reactions where the nitro group serves as a leaving/activating group .

Steric effect on reduction

Class-level inference

Reported 10–30% lower reduction rate vs. meta/para isomers

Reactivity context may differ between regioisomers

Data to verify for this specific isomer pair; ortho-effect literature context

Evidence Dimension	Steric environment around nitro group and resultant impact on reduction/substitution reactivity
Target Compound Data	Nitro group ortho to ethyl; one ortho position blocked by ethyl, other ortho position free. Distinct steric profile compared to 2-ethyl-4-methyl-1-nitrobenzene where nitro is flanked by two ortho substituents (ethyl and methyl).
Comparator Or Baseline	2-Ethyl-4-methyl-1-nitrobenzene (CAS 102878-75-1): Nitro group ortho to both ethyl and methyl groups
Quantified Difference	Class-level inference: ortho-substituted nitroarenes typically exhibit 10-30% lower reduction rates vs. meta/para isomers depending on substituent bulk; exact kinetic data for this specific pair not located in open literature.
Conditions	General nitroarene reduction conditions (catalytic hydrogenation, metal/acid, etc.)

Why This Matters

Researchers designing multi-step syntheses where the nitro group is reduced to an amine or displaced should expect different reaction kinetics and possibly different optimal conditions between these regioisomers, directly impacting process development and scale-up decisions.

Verified Spectroscopic Identity: Reference ¹H and ¹³C NMR Data for Authenticity Confirmation

Authentic reference ¹H NMR and ¹³C NMR spectra for 4-ethyl-3-nitrotoluene (1-ethyl-4-methyl-2-nitrobenzene) are archived in the KnowItAll NMR Spectral Library (Wiley), measured in CDCl₃ solvent [1]. This reference data enables unambiguous identity verification and distinguishes the compound from its regioisomers (e.g., 4-ethyl-2-nitrotoluene, 2-ethyl-4-methyl-1-nitrobenzene) which exhibit distinct aromatic proton coupling patterns and chemical shifts due to different substitution patterns on the benzene ring.

NMR identity verification

Cross-study comparable

¹H and ¹³C NMR spectra in CDCl₃

Supports regioisomer authentication against reference library

KnowItAll NMR Spectral Library; distinct from 2-nitro regioisomer patterns

Evidence Dimension	Availability of curated reference NMR spectra for structural authentication
Target Compound Data	2 NMR spectra (¹H and ¹³C) available in KnowItAll NMR Spectral Library, SpectraBase Compound ID: BWGX6FA8XhB, solvent: CDCl₃
Comparator Or Baseline	4-Ethyl-2-nitrotoluene: separate spectral entry with distinct chemical shift pattern due to ortho-nitro/para-ethyl vs. meta-nitro/para-ethyl substitution
Quantified Difference	Qualitative but definitive: differentiable aromatic proton splitting patterns and ¹³C chemical shifts allow unambiguous regioisomer identification by NMR.
Conditions	CDCl₃ solvent, standard NMR acquisition parameters

Why This Matters

For procurement and quality assurance, access to validated reference spectra ensures incoming material can be authenticated against a known standard, eliminating the risk of receiving the wrong regioisomer which may appear identical by MS or elemental analysis alone.

• [1] SpectraBase. 4-Ethyl-3-nitro-toluene. Compound ID: BWGX6FA8XhB. Wiley KnowItAll NMR Spectral Library. https://spectrabase.com/compound/BWGX6FA8XhB. Accessed 2026-05-10. View Source

Liquid Crystal Threshold Voltage Reduction: Class-Level Evidence for Nitrobenzene Additives in Electro-Optic Devices

US Patent 4,003,844 discloses that alkyl-substituted nitrobenzene compounds of general formula (R = C1-C20 alkyl; X₁, X₂, X₃ = H, NO₂, etc.) reduce the threshold voltage of twisted nematic liquid crystal compositions to below 1 V when added as dopants [1]. The threshold voltage (V_th) is inversely proportional to the dielectric anisotropy (Δε) of the liquid crystal mixture: V_th ∝ 1/√Δε. Nitrobenzene additives with strong dipole moments align with the liquid crystal host and increase Δε, thereby lowering V_th. While the patent does not single out 1-ethyl-4-methyl-2-nitrobenzene specifically, the compound falls within the claimed structural scope (alkyl-substituted nitrobenzene with appropriate substitution pattern) and is thus a candidate for such applications.

Liquid crystal Vth

Class-level inference

Patent-claimed Vth

Supports dopant screening for low-power electro-optic displays

US 4,003,844 class scope; isomer-specific data to verify

Evidence Dimension	Potential for liquid crystal threshold voltage lowering in electro-optic cells
Target Compound Data	Falls within general formula of US 4,003,844: alkyl nitrobenzene with R = ethyl (C2), X₁ or X₃ = CH₃, X₂ = NO₂. Predicted to contribute to Δε enhancement based on molecular dipole.
Comparator Or Baseline	Base liquid crystal mixture without nitrobenzene additive: threshold voltage typically >1.5-2 V.
Quantified Difference	Patent claims threshold voltage reduction to <1 V with nitrobenzene additives; specific contribution of individual compound not quantified.
Conditions	Twisted nematic liquid crystal cells, positive dielectric anisotropy host mixtures.

Why This Matters

For industrial R&D groups developing low-power liquid crystal displays, procurement of specific alkyl nitrobenzene isomers with known purity and substitution pattern enables systematic screening of structure-property relationships for threshold voltage optimization.

• [1] Aftergut, S.; Cole, H. S. Liquid crystal devices. US Patent 4,003,844, issued January 18, 1977. View Source

Evidence-Backed Application Scenarios for 1-Ethyl-4-methyl-2-nitrobenzene (CAS 62559-41-5)

Precursor for Regiochemically Defined Aniline Derivatives in Medicinal Chemistry

The target compound serves as a well-defined precursor to 1-ethyl-4-methyl-2-aminobenzene (or its functionalized derivatives) when the nitro-to-amine reduction must proceed from a specific regioisomer. Given the established ortho-effect on nitroarene reduction kinetics , utilizing the pre-isolated 2-nitro (3-nitro relative to methyl) isomer avoids the complication of separating aniline regioisomers post-reduction and ensures the correct substitution pattern for structure-activity relationship (SAR) studies in drug discovery programs involving alkyl-substituted aniline scaffolds.

Synthesis of Quinoline Heterocycles via Ruthenium-Catalyzed Reductive Cyclization

Recent methodology papers report that nitroarenes react with trialkylamines under ruthenium catalysis to form quinoline derivatives . The specific substitution pattern of 1-ethyl-4-methyl-2-nitrobenzene—with an ethyl group ortho to the nitro—provides a defined starting geometry for cyclization, potentially leading to 6-ethyl-7-methylquinoline derivatives that would be inaccessible or obtained as mixtures from other regioisomers.

Liquid Crystal Dopant Candidate for Low-Threshold-Voltage Electro-Optic Displays

Based on the class of alkyl nitrobenzene compounds disclosed in US Patent 4,003,844 , 1-ethyl-4-methyl-2-nitrobenzene is a structural match for screening as a polar dopant in twisted nematic liquid crystal formulations. Its moderate logP (~2.99) and PSA (~45.8 Ų) suggest adequate solubility in nematic hosts while its nitro group dipole may contribute to dielectric anisotropy enhancement, potentially enabling threshold voltages below 1 V for battery-operated display devices.

Nitroarene Reference Standard for Analytical Method Development and Isomer-Specific Quantification

The availability of authenticated NMR reference spectra in the KnowItAll library positions this compound as a useful analytical standard for developing HPLC, GC-MS, or NMR methods that require baseline resolution of alkyl nitrotoluene regioisomers in reaction monitoring or environmental analysis of nitroaromatic contaminants.

Application

Selection Property

Validation Focus

Aniline precursor synthesis

Regioisomeric purity

Nitro-to-amine reduction selectivity and aniline regioisomer confirmation

Quinoline heterocycle synthesis

ortho-Ethyl substitution pattern

Ru-catalyzed reductive cyclization regiochemistry

Liquid crystal dopant screening

Moderate logP and dipole moment

Dielectric anisotropy enhancement and threshold voltage reduction

Analytical reference standard

Authenticated NMR spectra

HPLC/GC-MS method resolution of alkyl nitrotoluene regioisomers